1-[(4-chlorophenyl)sulfonyl]-N-(3-pyridinylmethyl)-5-indolinecarboxamide

• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-N-(pyridin-3-ylmethyl)-2,3-dihydroindole-5-carboxamide
• InChI: InChI=1S/C21H18ClN3O3S/c22-18-4-6-19(7-5-18)29(27,28)25-11-9-16-12-17(3-8-20(16)25)21(26)24-14-15-2-1-10-23-13-15/h1-8,10,12-13H,9,11,14H2,(H,24,26)
• InChI Key: PGMBQHFZDIWJHS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=C1C=C(C=C2)C(=O)NCC3=CN=CC=C3)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H18ClN3O3S
• Molecular Weight: 427.9 g/mol

Description

1-[(4-chlorophenyl)sulfonyl]-N-(3-pyridinylmethyl)-5-indolinecarboxamide, also known as GW4869, is a small molecule inhibitor that has been widely used in scientific research. This compound is a potent inhibitor of neutral sphingomyelinase 2 (nSMase2), an enzyme that plays a crucial role in the regulation of sphingolipid metabolism.

Mechanism of Action

1-[(4-chlorophenyl)sulfonyl]-N-(3-pyridinylmethyl)-5-indolinecarboxamide is a potent inhibitor of nSMase2, an enzyme that catalyzes the hydrolysis of sphingomyelin to ceramide. Ceramide is a bioactive lipid that plays a crucial role in various cellular processes, including apoptosis, cell proliferation, and inflammation. Inhibition of nSMase2 by 1-[(4-chlorophenyl)sulfonyl]-N-(3-pyridinylmethyl)-5-indolinecarboxamide can lead to the accumulation of sphingomyelin and a decrease in ceramide levels, which can affect various cellular processes.
Biochemical and Physiological Effects
1-[(4-chlorophenyl)sulfonyl]-N-(3-pyridinylmethyl)-5-indolinecarboxamide has been shown to have various biochemical and physiological effects in different cell types. Inhibition of nSMase2 by 1-[(4-chlorophenyl)sulfonyl]-N-(3-pyridinylmethyl)-5-indolinecarboxamide can lead to the accumulation of sphingomyelin and a decrease in ceramide levels, which can affect various cellular processes, including exosome secretion, apoptosis, and cell proliferation. 1-[(4-chlorophenyl)sulfonyl]-N-(3-pyridinylmethyl)-5-indolinecarboxamide has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-[(4-chlorophenyl)sulfonyl]-N-(3-pyridinylmethyl)-5-indolinecarboxamide is its potency and specificity towards nSMase2. This compound has been extensively tested in various cell types and has been shown to be effective in inhibiting nSMase2 activity. However, one of the limitations of 1-[(4-chlorophenyl)sulfonyl]-N-(3-pyridinylmethyl)-5-indolinecarboxamide is its solubility, which can affect its bioavailability and efficacy in certain experimental conditions.

Future Directions

There are several future directions for the use of 1-[(4-chlorophenyl)sulfonyl]-N-(3-pyridinylmethyl)-5-indolinecarboxamide in scientific research. One of the major areas of interest is the study of exosome biology and the role of nSMase2 in exosome secretion. 1-[(4-chlorophenyl)sulfonyl]-N-(3-pyridinylmethyl)-5-indolinecarboxamide can be used to investigate the mechanisms of exosome biogenesis and the regulation of exosome secretion in different cell types.
Another important area of future research is the study of the role of nSMase2 in apoptosis and cell proliferation. 1-[(4-chlorophenyl)sulfonyl]-N-(3-pyridinylmethyl)-5-indolinecarboxamide can be used to investigate the mechanisms of cell death and the regulation of cell proliferation in different cell types.
In conclusion, 1-[(4-chlorophenyl)sulfonyl]-N-(3-pyridinylmethyl)-5-indolinecarboxamide is a potent inhibitor of nSMase2 that has been widely used in scientific research. This compound has various applications in the study of exosome biology, apoptosis, and cell proliferation. Further research is needed to fully understand the mechanisms of action and the potential therapeutic applications of 1-[(4-chlorophenyl)sulfonyl]-N-(3-pyridinylmethyl)-5-indolinecarboxamide in different disease conditions.

Scientific Research Applications

1-[(4-chlorophenyl)sulfonyl]-N-(3-pyridinylmethyl)-5-indolinecarboxamide has been widely used in scientific research to investigate the role of nSMase2 in various cellular processes. One of the major applications of 1-[(4-chlorophenyl)sulfonyl]-N-(3-pyridinylmethyl)-5-indolinecarboxamide is the study of exosome biogenesis and secretion. Exosomes are small membrane-bound vesicles that are secreted by cells and play a crucial role in intercellular communication. It has been shown that nSMase2 is involved in the generation of exosomes, and inhibition of this enzyme by 1-[(4-chlorophenyl)sulfonyl]-N-(3-pyridinylmethyl)-5-indolinecarboxamide can significantly reduce exosome secretion.
Another important application of 1-[(4-chlorophenyl)sulfonyl]-N-(3-pyridinylmethyl)-5-indolinecarboxamide is the study of apoptosis, a process of programmed cell death. It has been shown that nSMase2 plays a crucial role in the induction of apoptosis, and inhibition of this enzyme by 1-[(4-chlorophenyl)sulfonyl]-N-(3-pyridinylmethyl)-5-indolinecarboxamide can prevent cell death in various cell types.